6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline

• IUPAC Name: [6-bromo-2-(4-butylphenyl)quinolin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C24H25BrN2O/c1-2-3-6-17-7-9-18(10-8-17)23-16-21(24(28)27-13-4-5-14-27)20-15-19(25)11-12-22(20)26-23/h7-12,15-16H,2-6,13-14H2,1H3
• InChI Key: MXBFLAPEIHIKBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)N4CCCC4
• Molecular Formula: C24H25BrN2O
• Molecular Weight: 437.4 g/mol

Description

6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline, also known as BPQ-OH, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes and receptors involved in cellular signaling pathways. This leads to the modulation of various physiological and biochemical processes.
Biochemical and Physiological Effects:
6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been shown to have various biochemical and physiological effects. It has been found to modulate the levels of neurotransmitters such as dopamine, serotonin, and GABA. It has also been found to inhibit the activity of certain enzymes such as acetylcholinesterase and tyrosinase. Additionally, 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also has a wide range of applications in various fields. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experimental settings.

Future Directions

There are several future directions for research on 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline. One area of interest is the development of new drugs based on its scaffold. Another area of interest is the investigation of its effects on other physiological and biochemical processes. Additionally, more research is needed to fully understand its mechanism of action and its potential applications in various fields.
Conclusion:
In conclusion, 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. Its synthesis method is efficient, and it has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand its potential and to develop new drugs based on its scaffold.

Scientific Research Applications

6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been extensively studied for its potential applications in various fields such as cancer research, neuropharmacology, and drug design. In cancer research, 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been found to inhibit the growth of cancer cells by inducing apoptosis. In neuropharmacology, it has been shown to have anxiolytic and antidepressant effects by modulating the GABAergic system. In drug design, 6-bromo-2-(4-butylphenyl)-4-(1-pyrrolidinylcarbonyl)quinoline has been used as a scaffold for the development of new drugs.